Cas no 1879724-45-4 (N-ethyl-5,6,7,8-tetrahydronaphthalene-1-sulfonamide)
N-ethyl-5,6,7,8-tetrahydronaphthalene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 1879724-45-4
- EN300-1453337
- N-ethyl-5,6,7,8-tetrahydronaphthalene-1-sulfonamide
-
- Inchi: 1S/C12H17NO2S/c1-2-13-16(14,15)12-9-5-7-10-6-3-4-8-11(10)12/h5,7,9,13H,2-4,6,8H2,1H3
- InChI Key: HQTYZERHDGLXQS-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC2CCCCC=21)(NCC)(=O)=O
Computed Properties
- Exact Mass: 239.09799996g/mol
- Monoisotopic Mass: 239.09799996g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 54.6Ų
N-ethyl-5,6,7,8-tetrahydronaphthalene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1453337-1.0g |
N-ethyl-5,6,7,8-tetrahydronaphthalene-1-sulfonamide |
1879724-45-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1453337-50mg |
N-ethyl-5,6,7,8-tetrahydronaphthalene-1-sulfonamide |
1879724-45-4 | 50mg |
$647.0 | 2023-09-29 | ||
| Enamine | EN300-1453337-100mg |
N-ethyl-5,6,7,8-tetrahydronaphthalene-1-sulfonamide |
1879724-45-4 | 100mg |
$678.0 | 2023-09-29 | ||
| Enamine | EN300-1453337-250mg |
N-ethyl-5,6,7,8-tetrahydronaphthalene-1-sulfonamide |
1879724-45-4 | 250mg |
$708.0 | 2023-09-29 | ||
| Enamine | EN300-1453337-500mg |
N-ethyl-5,6,7,8-tetrahydronaphthalene-1-sulfonamide |
1879724-45-4 | 500mg |
$739.0 | 2023-09-29 | ||
| Enamine | EN300-1453337-1000mg |
N-ethyl-5,6,7,8-tetrahydronaphthalene-1-sulfonamide |
1879724-45-4 | 1000mg |
$770.0 | 2023-09-29 | ||
| Enamine | EN300-1453337-2500mg |
N-ethyl-5,6,7,8-tetrahydronaphthalene-1-sulfonamide |
1879724-45-4 | 2500mg |
$1509.0 | 2023-09-29 | ||
| Enamine | EN300-1453337-5000mg |
N-ethyl-5,6,7,8-tetrahydronaphthalene-1-sulfonamide |
1879724-45-4 | 5000mg |
$2235.0 | 2023-09-29 | ||
| Enamine | EN300-1453337-10000mg |
N-ethyl-5,6,7,8-tetrahydronaphthalene-1-sulfonamide |
1879724-45-4 | 10000mg |
$3315.0 | 2023-09-29 |
N-ethyl-5,6,7,8-tetrahydronaphthalene-1-sulfonamide Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on N-ethyl-5,6,7,8-tetrahydronaphthalene-1-sulfonamide
Professional Introduction to N-ethyl-5,6,7,8-tetrahydronaphthalene-1-sulfonamide (CAS No. 1879724-45-4)
N-ethyl-5,6,7,8-tetrahydronaphthalene-1-sulfonamide is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural properties and potential biological activities. The compound, identified by its CAS number 1879724-45-4, belongs to a class of molecules that have been extensively studied for their pharmacological relevance. Its molecular structure consists of a tetrahydronaphthalene core functionalized with an ethyl group and a sulfonamide moiety at the 1-position, which contributes to its distinct chemical and biological characteristics.
The N-ethyl-5,6,7,8-tetrahydronaphthalene-1-sulfonamide structure presents a fascinating blend of aromatic and aliphatic features. The tetrahydronaphthalene ring system provides a rigid scaffold that can interact with biological targets in a specific manner, while the sulfonamide group introduces polar interactions and potential hydrogen bonding capabilities. These features make the compound a promising candidate for further investigation in drug discovery and development.
In recent years, sulfonamide derivatives have been recognized for their broad spectrum of biological activities. These compounds are known to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The N-ethyl-5,6,7,8-tetrahydronaphthalene-1-sulfonamide is no exception and has been the subject of several studies exploring its potential therapeutic applications. The presence of the ethyl group at the 1-position of the tetrahydronaphthalene ring enhances the compound's solubility and bioavailability, which are critical factors for drug efficacy.
One of the most compelling aspects of N-ethyl-5,6,7,8-tetrahydronaphthalene-1-sulfonamide is its interaction with biological targets. Research has indicated that this compound can bind to various enzymes and receptors due to its well-defined three-dimensional structure. The sulfonamide group serves as a key interaction point for hydrogen bonding with polar residues in protein binding pockets, while the tetrahydronaphthalene core provides hydrophobic interactions. This dual mechanism of action makes the compound particularly interesting for developing drugs that require precise targeting.
The synthesis of N-ethyl-5,6,7,8-tetrahydronaphthalene-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a tetrahydronaphthalene precursor followed by the introduction of the sulfonamide group. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes.
Recent studies have highlighted the potential of N-ethyl-5,6,7,8-tetrahydronaphthalene-1-sulfonamide in addressing various diseases. For instance, preliminary in vitro studies have shown that this compound exhibits inhibitory activity against certain enzymes implicated in cancer progression. The ability to modulate these enzymes could lead to novel therapeutic strategies for treating tumors. Additionally, research has explored its antimicrobial properties against resistant bacterial strains.
The pharmacokinetic profile of N-ethyl-5,6,7,8-tetrahydronaphthalene-1-sulfonamide is another area of active investigation. Understanding how the body processes this compound is crucial for optimizing its clinical use. Studies have begun to unravel its absorption, distribution, metabolism, and excretion (ADME) properties. These insights are essential for designing effective dosing regimens and minimizing potential side effects.
In conclusion,N-ethyl-5,6,7,8-tetrahydronaphthalene-1-sulfonamide (CAS No. 1879724-45-4) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis has been refined through advanced chemical methodologies,and ongoing studies continue to uncover its therapeutic potential across various diseases。As research progresses,this compound is poised to play a significant role in future drug development efforts.
1879724-45-4 (N-ethyl-5,6,7,8-tetrahydronaphthalene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)